Disodium pamoate

• CAS: 7681-47-2
• Molecular Formula: C23H14Na2O6
• Molecular Weight: 432.3 g/mol
• InChI: InChI=1S/C23H16O6.2Na/c24-20-16(14-7-3-1-5-12(14)9-18(20)22(26)27)11-17-15-8-4-2-6-13(15)10-19(21(17)25)23(28)29;;/h1-10,24-25H,11H2,(H,26,27)(H,28,29);;/q;2*+1/p-2
• InChIKey: YGLLICRFEVEWOZ-UHFFFAOYSA-L

Standard pamoic acid is water-insoluble, complicating aqueous counterion exchange for sustained-release depot formulations. Disodium pamoate solves this with >43 g/L solubility. Essential for pamoate salt synthesis (octreotide, pyrantel) and GPR35 screening. - Water solubility: ≥43 g/L (vs. 0.27 g/L for free acid) - GPR35 agonism: EC50 79 nM (buffer-compatible) - Reduces peptide acylation in PLGA depots - Consistent stoichiometry for GMP manufacturing

Disodium Pamoate: Physicochemical and Functional Profile

Disodium pamoate (CAS 7681-47-2, also registered as CAS 6640-22-8; synonym: pamoic acid disodium salt, sodium pamoate, disodium embonate) is the disodium salt of pamoic acid (embonic acid), a 2-naphthoic acid derivative possessing two carboxylate groups neutralized by sodium ions [1] [2]. It belongs to the pamoate/embonate class of compounds and exists as a pale-yellow crystalline solid with the molecular formula C₂₃H₁₄Na₂O₆ (anhydrous, MW 432.33 g/mol) or C₂₃H₁₆Na₂O₇ (monohydrate, MW 450.3 g/mol) . The compound is distinguished by two functionally relevant characteristics: (i) it serves as a water-soluble counterion precursor for generating poorly soluble pamoate salts of basic drug molecules to achieve sustained release, and (ii) it acts as a potent agonist of the orphan G protein-coupled receptor GPR35 (EC₅₀ 79 nM) [2] .

1

Water-soluble pamoate counterion source for aqueous salt synthesis

2

GPR35 receptor research tool with aqueous buffer compatibility

3

Monohydrate crystalline form for reproducible metering and handling

• [1] CAS Common Chemistry. Disodium pamoate. CAS Registry Number 6640-22-8. American Chemical Society. https://commonchemistry.cas.org/detail?cas_rn=6640-22-8 (retrieved 2026-04-23). View Source
• [2] Wikiwand. Pamoic acid. https://www.wikiwand.com/en/articles/Pamoic_acid (retrieved 2026-04-23). View Source

Disodium Pamoate: Irreplaceable in Aqueous Applications

Disodium pamoate is not a generic, interchangeable pamoate source. Pamoic acid (free acid) is practically insoluble in water (~0.27 g/L), whereas disodium pamoate exhibits a water solubility of ≥43 g/L at 20°C—a >150-fold difference [1] . This solubility gap renders pamoic acid unsuitable for aqueous counterion-exchange procedures used in pamoate salt preparation, where disodium pamoate is the reagent of choice [2]. Furthermore, alternative pamoate salts (e.g., calcium or magnesium pamoate) lack the defined, consistent stoichiometry and high aqueous solubility required for reproducible API salt formation. The monohydrate crystalline form of disodium pamoate offers additional advantages in handling and metering accuracy for GMP manufacturing. Critically, disodium pamoate is itself a potent GPR35 agonist (EC₅₀ 79 nM), a pharmacological activity not uniformly shared or characterized across other pamoate salt forms, making it the relevant form for target-based screening and mechanistic research .

Pamoic acid

Near-zero water solubility limits aqueous counterion exchange; may require organic co-solvents.

Other pamoate salts

Calcium/magnesium pamoates may lack consistent stoichiometry and aqueous solubility for reproducible API salt formation.

GPR35 activity

Agonist profile not systematically characterized for alternative salt forms; verify for target-based studies.

• [1] Bloom Tech. Pamoic Acid CAS 130-85-8 – Product Specifications. https://www.bloomtechz.com/pamoic-acid-cas-130-85-8-suppliers-manufacturers-factory.html (retrieved 2026-04-23). View Source
• [2] Kilomentor. Pamoate or Embonate Salts. Blog post, 26 April 2017. https://kilomentor.blogspot.com/2017/04/pamoate-or-embonate-salts.html (retrieved 2026-04-23). View Source

Disodium Pamoate: Quantitative Evidence vs. Analogs

Aqueous Solubility vs. Pamoic Acid

Disodium pamoate demonstrates a water solubility of 43 g/L at 20°C (equivalent to ≥18 mg/mL in H₂O), whereas pamoic acid (the free acid) is practically insoluble in water, with a reported solubility of approximately 0.27 g/L [1]. This represents a ~159-fold enhancement in aqueous solubility. The disodium salt is also soluble in DMSO (≥28.6 mg/mL) and insoluble in ethanol, while pamoic acid dissolves only in nitrobenzene, pyridine, or alkaline solutions, severely limiting its use in aqueous formulation workflows . The LogP values underscore this polarity shift: disodium pamoate LogP = -3.2 (highly hydrophilic) vs. pamoic acid LogP = 6.169 (highly lipophilic) [2].

Aqueous Solubility vs. Pamoic Acid

Cross-study comparable

~159-fold higher

43 g/L vs. 0.27 g/L; LogP −3.2 vs. 6.169

Enables aqueous-phase pamoate salt synthesis workflows

Data aggregated from supplier specifications

Evidence Dimension	Water solubility at 20°C
Target Compound Data	43 g/L (≥18 mg/mL) in H₂O; LogP -3.2
Comparator Or Baseline	Pamoic acid (free acid): ~0.27 g/L in H₂O; LogP 6.169
Quantified Difference	~159-fold higher water solubility; ΔLogP ≈ 9.4 units
Conditions	Ambient temperature (20°C); distilled water. Data aggregated from CookeChem and ChemicalBook (disodium pamoate) and Bloom Tech (pamoic acid).

Why This Matters

For scientists or formulators, disodium pamoate is the only practical water-soluble source of the pamoate counterion for aqueous-phase salt formation, enabling efficient, reproducible synthesis of pamoate salts of APIs without organic co-solvents.

• [1] Bloom Tech. Pamoic Acid CAS 130-85-8 – Product Specifications. https://www.bloomtechz.com/pamoic-acid-cas-130-85-8-suppliers-manufacturers-factory.html (retrieved 2026-04-23). View Source
• [2] Wikipedia. Pamoic acid. https://en.wikipedia.org/wiki/Pamoic_acid (retrieved 2026-04-23). View Source

Pyrimethamine Pamoate vs. Free Base Sustained Release

In a direct comparative study, pyrimethamine was administered subcutaneously to mice (425 mg kg⁻¹) either as the free base (BASE) or as the pamoate salt (PAM) in an injectable oil vehicle (benzyl benzoate–peanut oil, 50:50 v/v) [1]. Maximum plasma pyrimethamine levels after BASE were attained within 24 h and were twice as high as those after PAM. Critically, 25% of animals dosed with BASE died; among survivors, plasma drug levels fell below the minimum inhibitory concentration (MIC) for Plasmodium berghei (100–200 ng mL⁻¹) by 5 weeks. In contrast, no mice dosed with PAM died, and plasma levels were sustained above the MIC for 13 weeks, with drug still detectable after 4 months [1]. Excretion data confirmed the mechanistic basis: BASE was rapidly eliminated (2.64 ± 0.47% dose day⁻¹ over 4 weeks; 90% excreted by 1 month; <1% remaining at injection site), whereas PAM showed gradual sustained release (1.21 ± 0.17% day⁻¹ at 4 weeks, declining to 0.42 ± 0.27% day⁻¹ at 16 weeks), with 7.11 ± 1.90% remaining at the dose site at study end [1].

Pyrimethamine Pamoate Sustained Release

Head-to-head

PAM: 0% mortality, MIC sustained >13 wk

BASE: 25% mortality, MIC ≤5 wk

Supports pamoate salt for sustained release model evaluation

Mouse model, s.c. injection at 425 mg/kg

Evidence Dimension	Duration of plasma levels above MIC, mortality, and drug release rate
Target Compound Data	Pyrimethamine pamoate (PAM): 0% mortality; plasma levels above MIC for 13 weeks; sustained excretion rate 0.42–1.21% dose day⁻¹; 7.11% dose retained at injection site after 16 weeks.
Comparator Or Baseline	Pyrimethamine free base (BASE): 25% mortality; plasma levels below MIC by 5 weeks; rapid excretion rate 2.64% dose day⁻¹; <1% dose retained at injection site after 1 month.
Quantified Difference	PAM: 0% vs. BASE: 25% mortality; MIC sustained >13 weeks vs. ≤5 weeks; ~2–6 fold slower daily excretion rate; ~7-fold higher depot retention at study end.
Conditions	Male mice; s.c. injection of 425 mg kg⁻¹ pyrimethamine in benzyl benzoate–peanut oil (50:50 v/v); MIC for P. berghei 100–200 ng mL⁻¹.

Why This Matters

This evidence demonstrates that the pamoate salt of a basic drug—prepared using disodium pamoate as the counterion source—can dramatically prolong therapeutic drug levels, eliminate acute toxicity, and enable multi-month depot delivery, a critical advantage for long-acting injectable development.

• [1] Coleman MD, Mihaly GW, Ward SA, Edwards G, Howells RE, Breckenridge AM. The sustained release of pyrimethamine base or pyrimethamine pamoate from a biodegradable injectable depot preparation in mice. J Pharm Pharmacol. 1985 Dec;37(12):878-83. doi: 10.1111/j.2042-7158.1985.tb04993.x. PMID: 2868095. View Source

Peptide Stability: Octreotide Pamoate vs. Acetate

Molinier et al. (2021) evaluated octreotide formulated in an in situ forming depot (ISFD) technology using PEG-PLA copolymers. When formulated as the acetate salt (OctAc), octreotide exhibited pronounced acylation—a degradation pathway generating impurities that compromise safety and efficacy in polyester-based long-acting injectables [1]. Counterion exchange replacing acetate with the more hydrophobic pamoate anion (using disodium pamoate as the pamoate source) greatly improved the peptide stability profile and formulation release performance [1]. In vivo pharmacokinetic studies in rats demonstrated that octreotide pamoate ISFD formulations provided quantifiable plasma levels up to 4 weeks post-administration with high bioavailability and an acceptable initial burst, supporting the feasibility of a 1-month ready-to-use depot product [1].

Octreotide Pamoate vs. Acetate Stability

Head-to-head

PAM: reduced acylation, 4-wk release

Ac: pronounced acylation, poor release

Pamoate counterion may mitigate peptide acylation in polyester depots

ISFD formulation, rat PK model

Evidence Dimension	Peptide acylation extent, in vivo release duration, and bioavailability
Target Compound Data	Octreotide pamoate (Oct-Pam): greatly reduced acylation; quantifiable plasma levels for 4 weeks in rat; high bioavailability.
Comparator Or Baseline	Octreotide acetate (OctAc): pronounced acylation in ISFD formulation; poor release performance.
Quantified Difference	Oct-Pam: 4-week sustained release with high bioavailability vs. OctAc: unacceptable acylation and burst release (qualitative improvement; full LC-MS/MS characterization of acylation pattern provided).
Conditions	ISFD formulation with PEG-PLA copolymers in DMSO; in vitro release in KRT buffer pH 7.4 at 37°C; in vivo PK in male Wistar rats; counterion exchange using pamoic acid disodium salt.

Why This Matters

When developing peptide or protein long-acting injectables susceptible to polyester-induced acylation, selecting the pamoate counterion (via disodium pamoate) rather than acetate can be the decisive factor between product failure and a viable 1-month depot formulation.

• [1] Molinier C, et al. Impact of octreotide counterion nature on the long-term stability and release kinetics from an in situ forming depot technology. J Control Release. 2021 Aug 10;336:457-468. doi: 10.1016/j.jconrel.2021.06.044. Epub 2021 Jul 5. PMID: 34214596. View Source

Systemic Toxicity Reduction: Pyrantel Pamoate vs. Tartrate

Pyrantel is available in two salt forms: the highly water-soluble tartrate salt and the poorly water-soluble pamoate (embonate) salt. Comparative toxicological data demonstrate that the pamoate salt exhibits markedly lower acute oral toxicity. The oral LD₅₀ of pyrantel pamoate in rats exceeds 5,000 mg/kg, whereas the oral LD₅₀ of pyrantel tartrate is approximately 170 mg/kg [1] [2]. This >29-fold difference in acute toxicity is mechanistically attributed to the poor aqueous solubility of the pamoate salt, which reduces gastrointestinal absorption and limits systemic exposure, confining the drug's action to the intestinal lumen where target parasites reside [3].

Pyrantel Pamoate vs. Tartrate Acute Toxicity

Class-level

>29-fold higher LD₅₀

PAM LD₅₀ >5,000 mg/kg vs. ~170 mg/kg p.o. rat

Pamoate salt form linked to lower systemic exposure context

Veterinary reference; class-level inference

Evidence Dimension	Acute oral LD₅₀ in rats
Target Compound Data	Pyrantel pamoate: LD₅₀ >5,000 mg/kg p.o. (rat).
Comparator Or Baseline	Pyrantel tartrate: LD₅₀ ~170 mg/kg p.o. (rat).
Quantified Difference	>29-fold higher LD₅₀ (lower toxicity) for the pamoate salt compared to the tartrate salt.
Conditions	Acute oral toxicity testing in rats; data from Parasitipedia and veterinary pharmacology references.

Why This Matters

For procurement decisions involving anthelmintic or gastrointestinal-targeted drugs, the pamoate salt form—prepared using disodium pamoate—offers a well-characterized safety advantage through deliberately restricted systemic absorption, reducing the risk of systemic adverse effects.

• [1] Parasitipedia.net. Pyrantel Toxicity, Poisoning, Intoxication, Antidote – Safety Summary. https://parasitipedia.net (retrieved 2026-04-23). View Source
• [2] Parasitipedia.net. Pyrantel Paste – Oral Wormer for Horses and Ponies (Durvet). https://parasitipedia.net (retrieved 2026-04-23). View Source
• [3] Probes & Drugs Portal. Pyrantel (PD013330). https://www.probes-drugs.org (retrieved 2026-04-23). View Source

GPR35 Agonist Potency and Aqueous Compatibility

Disodium pamoate is a potent agonist of the orphan G protein-coupled receptor GPR35, with an EC₅₀ of 79 nM for GPR35 activation, 22 nM for induction of GPR35 internalization, and 65 nM for activation of ERK1/2 signaling, as well as potent recruitment of β-arrestin2 to GPR35 . Pamoic acid (the free acid) exhibits comparable potency at GPR35 (EC₅₀ 79 nM; internalization EC₅₀ 22 nM) . However, the practical utility of pamoic acid for in vitro pharmacology is constrained by its near-zero water solubility (~0.27 g/L), requiring DMSO or organic co-solvents that may confound receptor assays. Disodium pamoate's aqueous solubility (≥43 g/L) permits direct dissolution in physiological buffers at pharmacologically relevant concentrations without organic solvent interference, making it the preferred tool compound for GPR35 screening and functional studies .

GPR35 Agonist Potency & Aqueous Compatibility

Cross-study comparable

EC₅₀ 79 nM (GPR35)

22 nM internalization, 65 nM ERK1/2; 43 g/L aqueous solubility

Enables aqueous assay-ready GPR35 tool compound preparation

Equivalent potency to pamoic acid; multiple datasheets

Evidence Dimension	GPR35 agonist potency (β-arrestin recruitment assay and ERK1/2 activation) and aqueous assay compatibility
Target Compound Data	Disodium pamoate: EC₅₀ 79 nM (GPR35 agonism), 22 nM (internalization), 65 nM (ERK1/2); aqueous solubility 43 g/L enabling buffer-based assay preparation.
Comparator Or Baseline	Pamoic acid: EC₅₀ 79 nM (GPR35 agonism), 22 nM (internalization); aqueous solubility ~0.27 g/L requiring DMSO/organic co-solvents.
Quantified Difference	Equivalent target potency (EC₅₀ within same range); ~159-fold superior aqueous solubility for assay-ready preparation.
Conditions	GPR35 β-arrestin recruitment assay in HEK293 cells expressing human GPR35; ERK1/2 phosphorylation assay; multiple independent vendor datasheets (MedChemExpress, Selleckchem, AbMole) and primary literature.

Why This Matters

For drug discovery programs targeting GPR35, disodium pamoate provides the same nanomolar potency as pamoic acid but eliminates solvent-related assay artifacts through buffer-compatible aqueous dissolution, reducing DMSO vehicle interference in high-throughput screening and enabling reliable concentration-response analyses.

Disodium Pamoate: Preferred Application Scenarios

Aqueous Pamoate Salt Synthesis for Long-Acting Injectables

When developing a pamoate salt of a basic drug candidate (e.g., an antipsychotic, peptide, or small-molecule amine) for sustained-release depot injection, disodium pamoate is the reagent of choice for counterion exchange in aqueous media. Its high water solubility (43 g/L) enables straightforward mixing with drug solutions, consistent stoichiometric precipitation, and efficient removal of residual acetate or hydrochloride counterions, as demonstrated in octreotide pamoate ISFD formulation development [1]. The resulting pamoate salt provides sustained plasma drug levels—as evidenced by pyrimethamine pamoate maintaining therapeutic concentrations above MIC for 13 weeks vs. 5 weeks for the free base [2]. Use of pamoic acid directly is impractical due to its near-zero water solubility and the need for organic co-solvents that complicate downstream purification.

GI-Targeted Anthelmintics with Reduced Toxicity

For oral anthelmintic products where local gut action is desired and systemic absorption must be minimized, the pamoate salt form (prepared using disodium pamoate) offers a well-characterized safety margin. The >29-fold lower acute oral toxicity of pyrantel pamoate (LD₅₀ >5,000 mg/kg) versus pyrantel tartrate (LD₅₀ ~170 mg/kg) demonstrates how the poor aqueous solubility of pamoate salts limits absorption and confines drug action to the intestinal lumen [3]. Procurement of disodium pamoate as the salt-forming agent enables reliable manufacturing of this preferred low-systemic-exposure formulation.

GPR35-Targeted Drug Discovery and Pharmacology

Disodium pamoate is the preferred tool compound for GPR35 receptor screening, assay development, and mechanistic studies requiring aqueous buffer compatibility. With EC₅₀ values of 79 nM (GPR35 activation), 22 nM (receptor internalization), and 65 nM (ERK1/2 signaling), it provides potent, well-characterized agonism at this orphan receptor . Unlike pamoic acid, which requires DMSO solubilization and risks solvent interference in β-arrestin recruitment or internalization assays, disodium pamoate dissolves directly in assay buffers, ensuring vehicle consistency and reliable concentration-response data across screening campaigns.

Peptide Stabilization in Polyester Depot Systems

Peptide therapeutics formulated in PLGA or PEG-PLA depot systems are susceptible to acylation—a nucleophilic degradation reaction between peptide amines and the polyester backbone that generates impurities and compromises product quality. The Molinier et al. study demonstrated that exchanging the acetate counterion of octreotide with pamoate (using disodium pamoate) significantly reduced acylation and enabled a 4-week sustained-release profile with high bioavailability in rats [1]. For peptide LAI product development, selecting disodium pamoate as the counterion source is a validated strategy to mitigate acylation risk and improve long-term formulation stability.

Application

Selection Property

Validation Focus

Aqueous pamoate salt synthesis for long-acting injectable research

Water-soluble counterion source

Salt stoichiometry and sustained release profile

GI-targeted anthelmintic research

Low-solubility salt form

Systemic exposure and safety endpoint context

GPR35 receptor research and screening

Aqueous-compatible GPR35 agonist

Buffer-based assay and receptor activation

Peptide stabilization in polyester depot research

Pamoate counterion exchange

Acylation mitigation and release kinetics

• [1] Molinier C, et al. Impact of octreotide counterion nature on the long-term stability and release kinetics from an in situ forming depot technology. J Control Release. 2021 Aug 10;336:457-468. doi: 10.1016/j.jconrel.2021.06.044. PMID: 34214596. View Source
• [2] Coleman MD, Mihaly GW, Ward SA, Edwards G, Howells RE, Breckenridge AM. The sustained release of pyrimethamine base or pyrimethamine pamoate from a biodegradable injectable depot preparation in mice. J Pharm Pharmacol. 1985 Dec;37(12):878-83. doi: 10.1111/j.2042-7158.1985.tb04993.x. PMID: 2868095. View Source
• [3] Parasitipedia.net. Pyrantel Toxicity, Poisoning, Intoxication, Antidote – Safety Summary for Veterinary Use. https://parasitipedia.net (retrieved 2026-04-23). View Source